Cas no 33404-34-1 (D-(+)-Cellotriose)

D-(+)-Cellotriose structure

Product Name:D-(+)-Cellotriose

CAS No:33404-34-1

MF:C₁₈H₃₂O₁₆

MW:504.437088012695

MDL:MFCD00069842

CID:313691

PubChem ID:24892370

Update Time:2025-04-19

D-(+)-Cellotriose Chemical and Physical Properties

Names and Identifiers

- D-(+)-Cellotriose
- Cellotriose
- 4)-O-b-D-glucopyranosyl-(1&reg
- D-maltotriose
- Glcβ(1-4)Glcβ(1-4)Glc
- D-Glucosyl-beta-(1→4)-D-glucosyl-beta-(1→4)-D-glucose
- D-Cellutriose
- O-beta-D-Glucopyranosyl-(1->4)-O-beta-D-glucopyranosyl-(1->4)-D-glucose
- D-Glucose, O-beta-D-glucopyranosyl-(1-4)-O-beta-D-glucopyranosyl-(1-4)-
- (beta-D-Glc-[1->4])2-D-Glc
- beta-D-glucopyranosyl-(1->4)-beta-D-glucopyranosyl-(1->4)-D-glucose
- FYGDTMLNYKFZSV-ZWSAEMDYSA-N
- 9061-30-7
- 790703C1-D603-49B6-8520-0FD9965B0523
- W-202365
- Cellodextrin
- (beta-D-Glc-[1-->4])2-D-Glc
- 33404-34-1
- (3R,4R,5S,6R)-5-((2S,3R,4R,5S,6R)-3,4-dihydroxy-6-(hydroxymethyl)-5-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)tetrahydro-2H-pyran-2-yloxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-2,3,4-triol
- (2S,3R,4S,5S,6R)-2-[(2R,3S,4R,5R,6S)-4,5-dihydroxy-2-(hydroxymethyl)-6-[(2R,3S,4R,5R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
- beta-D-glucopyranosyl-(1->4)-beta-D-glucopyranosyl-(1->4)-D-glucopyranose
- C06219
- D-Glucose, O-D-glucopyranosyl
- D-Glucose, O-beta-D-glucopyranosyl
- C01898
- D-(+)-Cellotriose, >=93%
- CHEBI:3528
- O-beta-D-Glucopyranosyl-(1-->4)-O-beta-D-glucopyranosyl-(1-->4)-D-glucose
- GEO-03839
- beta-D-Glcp-(1->4)-beta-D-Glcp-(1->4)-D-Glc
- Cellooligosaccharide
- CHEBI:3523
- MFCD00069842
- 2-[4,5-dihydroxy-2-(hydroxymethyl)-6-[4,5,6-trihydroxy-2-(hydroxymethyl)tetrahydropyran-3-yl]oxy-tetrahydropyran-3-yl]oxy-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol
- SCHEMBL81176
- d-cellotriose
- maltotriose
- maltodextrin
- alpha-D-Glcp-(1->4)-alpha-D-Glcp-(1->4)-alpha-D-Glcp
- Amylotriose
- alpha-maltotriose
- DA-62620
- (3R,4R,5S,6R)-5-{[(2S,3R,4R,5S,6R)-3,4-dihydroxy-6-(hydroxymethyl)-5-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}oxan-2-yl]oxy}-6-(hydroxymethyl)oxane-2,3,4-triol
- MDL： MFCD00069842
- Inchi： 1S/C18H32O16/c19-1-4-7(22)8(23)12(27)17(31-4)34-15-6(3-21)32-18(13(28)10(15)25)33-14-5(2-20)30-16(29)11(26)9(14)24/h4-29H,1-3H2/t4-,5-,6-,7-,8+,9-,10-,11-,12-,13-,14-,15-,16?,17+,18+/m1/s1
- InChI Key： FYGDTMLNYKFZSV-ZWSAEMDYSA-N
- SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O)O[C@@H]1[C@@H](CO)OC([C@@H]([C@H]1O)O)O

Computed Properties

Exact Mass: 504.16900
Monoisotopic Mass: 504.169
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 11
Hydrogen Bond Acceptor Count: 16
Heavy Atom Count: 34
Rotatable Bond Count: 7
Complexity: 641
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 14
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 269A^2
XLogP3: -6.9

Experimental Properties

Color/Form: No data available
Density: 1.75±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 209°C(lit.)
Boiling Point: 865.2±65.0 °C at 760 mmHg
Flash Point: 477.0±34.3 °C
Refractive Index: 1.673
Solubility: Slightly soluble (13 g/l) (25 º C),
Water Partition Coefficient: Soluble in water at 50mg/ml /n
PSA: 268.68000
LogP: -7.57300
Sensitiveness: Hygroscopic
Solubility: Soluble in water at 50mg/ml/n

D-(+)-Cellotriose Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
WGK Germany：3
Safety Instruction： S22; S24/25
FLUKA BRAND F CODES：3-10
Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
Storage Condition：<0°C

D-(+)-Cellotriose Pricemore >>

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